Cas no 122872-00-8 (Ganschisandrin)

• Product Name: Ganschisandrin
• CAS No: 122872-00-8
• MF: C₂₂H₂₈O₅
• MW: 372.454727172852
• CID: 195644
• PubChem ID: 11975478
• Update Time: 2024-03-01

Ganschisandrin Chemical and Physical Properties

Names and Identifiers

• Furan,2,5-bis(3,4-dimethoxyphenyl)tetrahydro-3,4-dimethyl-, (2S,3R,4S,5S)-
• Furan,2,5-bis(3,4-dimethoxyphenyl)tetrahydro-3,4-dimethyl-, [2S-(2a,3a,4a,5b)]-
• Ganschisandrin
• ganschisandrine
• Q27138009
• CHEMBL469500
• (2S,3R,4S,5S)-2,5-bis(3,4-dimethoxyphenyl)-3,4-dimethyloxolane
• 122872-00-8
• CHEBI:69668
• SCHEMBL14064770

• Inchi： 1S/C22H28O5/c1-13-14(2)22(16-8-10-18(24-4)20(12-16)26-6)27-21(13)15-7-9-17(23-3)19(11-15)25-5/h7-14,21-22H,1-6H3/t13-,14+,21-,22-/m0/s1
• InChI Key： JLJAVUZBHSLLJL-RZMCSOMXSA-N
• SMILES： O1[C@H](C2C=CC(=C(C=2)OC)OC)[C@H](C)[C@H](C)[C@H]1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 372.19367399g/mol
• Monoisotopic Mass: 372.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Tetrahydrofuran lignans 7,7'-epoxylignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans 7,7'-epoxylignans